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Compound of Interest

Compound Name: Vegfr-2-IN-18

Cat. No.: B12400087

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the
protection of personnel and the environment. This guide provides essential, step-by-step
procedures for the proper disposal of Vegfr-2-IN-18, a small molecule kinase inhibitor.
Adherence to these protocols is critical for maintaining a safe research environment and
complying with regulatory standards.

Vegfr-2-IN-18 is classified as a hazardous substance, being harmful if swallowed and very
toxic to aquatic life with long-lasting effects. Therefore, it must be disposed of as hazardous
chemical waste through an approved waste disposal service.

Hazard and Safety Information

A clear understanding of the hazards associated with Vegfr-2-IN-18 is the first step in its safe
handling and disposal. The following table summarizes key safety data.
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Hazard GHS . Hazard Precautionary
e .- . Signal Word
Classification Pictogram Statements Statements
Acute toxicity, GHSO07 Warning H315: Causes P261: Avoid
Oral (Category 4)  (Exclamation skin breathing
mark) irritation.H319: dust/fume/gas/mi

Causes serious
eye
irritation.H335:
May cause
respiratory
irritation.H302:

Harmful if

swallowed.H410:

Very toxic to
aquatic life with
long lasting

effects.

st/vapors/spray.P
264: Wash skin
thoroughly after
handling.P270:
Do not eat, drink
or smoke when
using this
product.P273:
Avoid release to
the
environment.P30
1+ P312: IF
SWALLOWED:
Call a POISON
CENTER or
doctor/physician
if you feel
unwell.P302 +
P352: IF ON
SKIN: Wash with
plenty of soap
and water.P305
+ P351 + P338:
IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.
Continue
rinsing.P330:
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Rinse
mouth.P391:
Collect
spillage.P501:
Dispose of
contents/contain
erto an
approved waste

disposal plant.

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of Vegfr-2-IN-18
waste, including pure solid, solutions, and contaminated labware. This workflow is designed to
meet general laboratory safety standards. Researchers should always consult their institution's
specific Environmental Health and Safety (EHS) guidelines.

1. Waste Segregation and Collection:

e Solid Waste: Collect pure Vegfr-2-IN-18 powder, contaminated personal protective
equipment (PPE) such as gloves and weighing papers, and other solid materials in a
dedicated, properly labeled hazardous waste container.

e Liquid Waste: Collect solutions containing Vegfr-2-IN-18 in a separate, leak-proof, and
chemically compatible hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's EHS.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Vegfr-2-IN-18 must be
disposed of in a designated sharps container for hazardous chemical waste.

o Glassware: Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or
acetone) and collect the rinsate as hazardous liquid waste. Once decontaminated, the
glassware can be washed and reused or disposed of according to standard laboratory
procedures for non-hazardous glass.

2. Container Selection and Labeling:
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o Use containers that are in good condition, compatible with the chemical waste, and have a
secure, tight-fitting lid.

o Label all waste containers clearly with "Hazardous Waste" and the full chemical name:
"Vegfr-2-IN-18". Do not use abbreviations.

« Include the approximate concentration and volume of the waste, as well as the date of
accumulation.

3. Storage in a Satellite Accumulation Area (SAA):

» Store the sealed and labeled hazardous waste containers in a designated Satellite
Accumulation Area (SAA) within the laboratory.

e The SAA should be at or near the point of waste generation and under the control of
laboratory personnel.

e Ensure secondary containment is in place to capture any potential leaks or spills.
4. Arranging for Disposal:

e Once the waste container is full or has reached the storage time limit set by your institution,
arrange for pickup by your institution's EHS or a licensed hazardous waste disposal
contractor.

» Follow your institution's specific procedures for requesting a waste pickup.
5. Documentation:

e Maintain a log of the hazardous waste generated, including the chemical name, quantity, and
date of disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Vegfr-2-IN-18.
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Disposal workflow for Vegfr-2-IN-18.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Vegfr-2-IN-
18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400087#vegfr-2-in-18-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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